Cas no 1936716-29-8 (2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal)

• Product Name: 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal
• CAS No: 1936716-29-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5741634
• PubChem ID: 131213772
• Update Time: 2025-10-31

2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 1936716-29-8
• EN300-1620439
• 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal
• 2-Furanpropanal, tetrahydro-α,α,5-trimethyl-

• Inchi： 1S/C10H18O2/c1-8-4-5-9(12-8)6-10(2,3)7-11/h7-9H,4-6H2,1-3H3
• InChI Key： RXYJMXYVAPWJIX-UHFFFAOYSA-N
• SMILES： O1C(C)CCC1CC(C=O)(C)C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 238.0±13.0 °C(Predicted)

Additional information on 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal

Professional Introduction to 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal (CAS No. 1936716-29-8)

2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal, a compound with the chemical identifier CAS No. 1936716-29-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and drug development. The presence of both a methyl group and an oxolane ring in its molecular structure imparts distinctive reactivity and functional properties, making it a valuable candidate for various chemical transformations.

The compound’s molecular structure consists of a central propanal backbone, modified by the introduction of two methyl groups at the 2-position and an oxolane ring at the 3-position. The oxolane ring, also known as a tetrahydropyran ring, is a cyclic ether with a five-membered oxygen-containing structure. This feature not only enhances the compound’s solubility in polar solvents but also provides a stable scaffold for further functionalization. The 5-methyloxolan-2-yl moiety is particularly noteworthy, as it introduces both steric hindrance and electronic effects that can influence the compound’s interactions with other molecules.

In recent years, there has been growing interest in the development of novel aldehydes as intermediates in pharmaceutical synthesis. Aldehydes are versatile building blocks that can undergo a wide range of reactions, including oxidation, reduction, condensation, and addition reactions. These properties make them indispensable in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals. The specific structural features of 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal make it an attractive candidate for use in the synthesis of biologically active compounds.

One of the most compelling aspects of this compound is its potential application in the synthesis of chiral molecules. Chirality is a fundamental concept in stereochemistry, where molecules exist as non-superimposable mirror images known as enantiomers. Many pharmaceuticals are chiral, and their biological activity often depends on their specific enantiomeric form. The presence of the oxolane ring in 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal provides a framework that can be used to introduce chirality into synthetic pathways. This has significant implications for drug development, as controlling chirality can enhance a drug’s efficacy and reduce its side effects.

Recent studies have explored the use of 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal as a precursor in the synthesis of various pharmacologically active agents. For instance, researchers have investigated its utility in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs). These drugs are widely used to alleviate pain and inflammation and represent one of the most commonly prescribed classes of medications worldwide. The structural motif present in 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal has been shown to be compatible with key steps in NSAID synthesis, such as acylation and condensation reactions.

The compound’s reactivity also makes it suitable for use in polymer chemistry. Polymers are large molecules composed of repeating structural units connected by covalent bonds. They are used in a wide range of applications, from plastics and textiles to biomedical materials. The aldehyde group in 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal can participate in polymerization reactions, allowing it to serve as a monomer or cross-linking agent. This capability opens up possibilities for creating novel polymers with tailored properties for specific applications.

In addition to its pharmaceutical and polymer applications, 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal has shown promise in material science research. Advanced materials often require precise control over molecular structure to achieve desired physical properties such as conductivity, mechanical strength, or biodegradability. The unique combination of functional groups in this compound makes it a potential candidate for designing materials with specialized characteristics. For example, researchers have explored its use in creating conductive polymers or hydrogels that could be used in biomedical devices.

The synthesis of 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal involves multi-step organic reactions that highlight its synthetic utility. One common approach involves the reaction of ethylene oxide with acetone followed by subsequent functionalization steps to introduce the desired substituents. These synthetic pathways underscore the compound’s versatility as a building block for more complex molecules. The ability to modify its structure through controlled reactions allows chemists to tailor its properties for specific applications.

The growing body of research on 2,2-Dimethyl-3-(5-methyloxolan-2-yl)propanal underscores its importance as a chemical intermediate with broad applicability across multiple disciplines. As synthetic methodologies continue to advance, new possibilities for utilizing this compound will undoubtedly emerge. Its unique structural features and reactivity make it an invaluable asset for chemists working on cutting-edge research projects aimed at developing innovative materials and pharmaceuticals.

In conclusion, 2,2-Dimethyl-3-(5-methyloxlan)-propanal (CAS No. 1936716-29-8) is a multifaceted compound with significant potential in various fields including pharmaceuticals, polymer chemistry, and material science. Its distinctive structural features enable diverse chemical transformations that make it an excellent candidate for synthesizing complex molecules with tailored properties. As research continues to uncover new applications for this compound，its importance is expected to grow further，contributing to advancements across multiple scientific disciplines.